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Tetraniliprole: Compound Profile

Tetraniliprole is a diamide insecticide from the anthranilic diamide class [1]. Its primary mode of action

involves modulating ryanodine receptors (RyR) in insect muscle cells [1] [2]. This action triggers

uncontrolled calcium release, leading to immediate muscle paralysis, cessation of feeding, and eventual

insect death [2]. It is classified under Insecticide Resistance Action Committee (IRAC) MoA class 28 [3].

Key Physicochemical Properties (as per the Pesticide Properties Database [3]):

Property Value

CAS RN 1229654-66-3

Molecular Formula C₂₂H₁₆ClF₃N₁₀O₂

Molecular Mass 544.88 g/mol

Water Solubility (at 20°C, pH 7) 1.0 mg/L

Octanol-Water Partition Coefficient (Log P) 2.6

Soil Degradation DT₅₀ (Lab) 86 days (Moderately persistent)

Soil Degradation DT₅₀ (Field) 165 days (Persistent)
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Property Value

Vapour Pressure (at 20°C) 3.2 x 10⁻³ mPa

Efficacy and Biological Activity in Maize

Tetraniliprole seed treatment demonstrates high efficacy against several economically significant maize

pests, particularly during the vulnerable early stages of crop growth.

Summary of Efficacy Against Target Pests: The table below consolidates data on its performance against

specific pests and its subsequent impact on crop health.

Target Pest Crop Stage Application Rate (g a.i./kg seed) Key Efficacy Findings Source

| Black Cutworm (Agrotis ipsilon) | Seeding stage | 2.4 - 9.6 | ► Concentration of 9.6 g a.i./kg seed reduced

plant damage from 88.73% (untreated) to 26.67% (69.91% control efficacy). ► Concentration of 2.4 g

a.i./kg seed provided effective control for 14 days post-germination, with a mortality rate of 44.44%. | [4] | |

Fall Armyworm (Spodoptera frugiperda) | Not specified | Not specified (Foliar application) | ► Showed

toxic effects and contributed to reduced larval counts per plant. | [5] | | Stem Borer | Early stage |

Formulation: 5-7.5 ml/100 kg seed | ► Protects crops from the early-stage impact of stem borer infestation. |

[2] | | General Pest Control | Early stage | Formulation: 5-7.5 ml/100 kg seed | ► Long-term effectiveness

reduces the need for multiple foliar sprays later in the crop cycle. | [2] |

Detailed Application Protocol for Maize Seed Treatment

The following protocol is adapted from the manufacturer's recommendations for a commercial tetraniliprole

formulation (40.34% w/w) like Bayer's Reatis [2].

1. Materials and Requisites

Seeds: Maize seeds.

Insecticide: Tetraniliprole formulation (e.g., Reatis).
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Equipment: Plastic sheet or mechanical seed treater, closed container for tumbling, measuring

cylinder, gloves, and other personal protective equipment (PPE).

2. Dosage and Slurry Preparation

The recommended dosage is 5 - 7.5 ml of tetraniliprole formulation per 100 kg of maize seed [2].

The total slurry volume for maize seed treatment should be 15 ml per kg of seed. Prepare the slurry
by mixing the measured insecticide with water to achieve this total volume.

3. Seed Treatment Procedure

Mixing: Place the seeds on a clean plastic sheet or in the treatment equipment. Apply the prepared
slurry uniformly over the seeds.

Coating: Transfer the treated seeds into a closed container. Roll and tumble the container vigorously
to ensure each seed is uniformly coated with the insecticide.

Drying: Spread the treated seeds in a single layer in a shaded, well-ventilated area to dry completely
before bagging or sowing.

Labeling: Clearly mark or tag the bag of treated seeds with the product name and date of treatment.

Safety and Precautionary Measures:

Always wear appropriate chemical-resistant gloves when handling the product and treated seeds [2].

Do not use on crops other than those specified on the product label.

Experimental Protocol for Efficacy Assessment

For researchers aiming to validate or study the efficacy of tetraniliprole seed treatment under controlled

conditions, the following methodology can be employed, based on a published study on black cutworm [4].

1. Experimental Design:

Treatments: Include a range of tetraniliprole seed treatment concentrations (e.g., 0, 2.4, 4.8, 9.6 g

a.i./kg seed). An untreated control group is essential.
Replication: Each treatment should be replicated multiple times (e.g., 3-4 times) in a randomized

complete block design to ensure statistical robustness.

2. Bioassay and Data Collection:

Plant Cultivation: Sow treated and untreated maize seeds in pots under controlled greenhouse or

field conditions.
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Insect Infestation: At the desired crop stage (e.g., seedling emergence), artificially infest each plant

with a known number of pest larvae (e.g., 3rd instar black cutworm larvae).
Data Recording:

Plant Damage: After a set period (e.g., 7 days), record the percentage of damaged plants per
treatment.

Larval Mortality: Count the number of live and dead larvae remaining on each plant.
Control Efficacy: Calculate the control efficacy using Abbott's formula or similar, comparing

damage in treated plots to the untreated control.

3. Soil Residue Analysis:

Soil Sampling: Collect soil samples from the rhizosphere of treated plants at various time points after

sowing.
Residue Quantification: Analyze the samples using liquid chromatography-tandem mass

spectrometry (LC-MS/MS) to determine the residual concentration of tetraniliprole in the soil over
time.

Environmental and Ecotoxicological Profile

Tetraniliprole presents a favorable toxicological profile for use in integrated pest management (IPM)

programs.

1. Toxicity to Non-Target Organisms:

Earthworms: A study on the earthworm Eisenia fetida demonstrated high selectivity. The selective
toxicity (ST) between earthworms and the black cutworm was greater than 4000 [4]. The maximum

residual concentration detected in soil (5.86 mg/kg) was far below the LC₅₀ for earthworms (>4000
mg/kg) [4].

Risk Assessment: The highest risk quotient (RQ) for earthworms was calculated at 2.8 × 10⁻³, which
is considered an acceptable risk [4].

General Profile: It is considered to have low toxicity to mammals, birds, and beneficial insects [1].

2. Persistence and Regulation:

Tetraniliprole is moderately persistent to persistent in soil, with a field DT₅₀ of 165 days [3]. It is

classified as an environmental persistent chemical [3].
As of the data presented, it is not approved under EC Regulation 1107/2009 [3]. Researchers should

verify the regulatory status in their country before initiating studies.
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Visual Summary of Mechanism and Workflow

The following diagrams illustrate the molecular mechanism of tetraniliprole and a generalized workflow for

conducting an efficacy trial.
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Figure 1: Tetraniliprole's Mode of Action
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Figure 2: Efficacy Trial Workflow
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Conclusion

Tetraniliprole seed treatment is a potent tool for protecting maize crops from early-season insect pests. Its

unique ryanodine receptor modulator mode of action provides effective control against pests like black

cutworm and stem borer. The application protocol is straightforward, and its high selectivity ensures a

favorable safety profile for non-target organisms like earthworms, making it a strong candidate for

sustainable maize production systems. Further research into its efficacy against a broader range of pests and

its performance in different agro-climatic zones is encouraged.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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